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Compound of Interest

Compound Name: Methyl potassium adipate

Cat. No.: B076828 Get Quote

An In-depth Technical Guide to Methyl Potassium Adipate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl potassium adipate, with the CAS number 10525-19-6, is the potassium salt of

monomethyl adipate. It belongs to the class of dicarboxylic acid monoesters, which are

characterized by the presence of both a carboxylic acid salt and an ester functional group. This

bifunctional nature makes it a potentially versatile building block in organic synthesis. While

extensive research on this specific salt is limited, its parent compound, monomethyl adipate,

and related adipic acid salts are well-characterized and utilized in various industrial

applications. This guide provides a comprehensive overview of the known and predicted

properties, synthesis, and potential applications of methyl potassium adipate, with a focus on

its relevance to the fields of chemical research and drug development.

Chemical and Physical Properties
Detailed experimental data for methyl potassium adipate is not readily available in the

scientific literature. However, its properties can be inferred from data on its parent compound,

monomethyl adipate, and the related compound, potassium adipate.

Table 1: Chemical Identifiers and Computed Properties
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Property Value Source

CAS Number 10525-19-6 [1]

Molecular Formula C₇H₁₁KO₄ [1][2]

Molecular Weight 198.26 g/mol [1][2]

IUPAC Name
potassium;6-methoxy-6-

oxohexanoate
[1]

Synonyms

Adipic acid, monomethyl ester,

potassium salt; Hexanedioic

acid, 1-methyl ester, potassium

salt

[2]

InChI

InChI=1S/C7H12O4.K/c1-11-

7(10)5-3-2-4-6(8)9;/h2-

5H2,1H3,(H,8,9);/q;+1/p-1

[2]

InChIKey
VIKLNKRRVRFMJF-

UHFFFAOYSA-M
[2]

SMILES COC(=O)CCCCC(=O)[O-].[K+] [2]

Table 2: Physical Properties of Methyl Potassium Adipate and Related Compounds
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Property
Methyl Potassium
Adipate
(Predicted/Inferred)

Monomethyl
Adipate (CAS 627-
91-8)

Potassium Adipate
(CAS 19147-16-1)

Appearance
White crystalline solid

(predicted)
Clear colorless liquid

White crystalline

powder

Melting Point Not available 7-9 °C
>185 °C

(decomposes)[3][4]

Boiling Point Not available 162 °C @ 10 mmHg
338 °C (decomposes)

[3][4]

Solubility
Soluble in water

(predicted)

Not miscible or difficult

to mix with water[5]
Soluble in water[3][4]

Density Not available 1.081 g/mL at 25 °C[5] Not available

Synthesis and Experimental Protocols
A detailed experimental protocol for the synthesis of methyl potassium adipate is not explicitly

described in the literature. However, it can be readily prepared by the neutralization of

monomethyl adipate with a potassium base. A plausible two-step synthesis workflow starting

from adipic acid is outlined below.

Synthesis Workflow
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Synthesis Workflow for Methyl Potassium Adipate

Step 1: Monoesterification

Step 2: Neutralization

Adipic Acid

Monomethyl Adipate

Methanol Acid Catalyst (e.g., H₂SO₄)

Reflux

Methyl Potassium Adipate

Potassium Hydroxide (aq)

Stir at room temp.

Methyl Potassium Adipate as a Bifunctional Intermediate

Methyl Potassium Adipate

Reaction at Carboxylate

Electrophile (e.g., R-X)

Reaction at Ester

Nucleophile (e.g., R-NH₂ or R-OH)

Amide/Ester Formation Hydrolysis/Amidation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b076828?utm_src=pdf-body-img
https://www.benchchem.com/product/b076828?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Methyl potassium adipate | C7H11KO4 | CID 23695428 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. GSRS [gsrs.ncats.nih.gov]

3. Potassium adipate or Dipotassium adipate Manufacturers, with SDS [mubychem.com]

4. Potassium Adipate or Dipotassium Adipate Manufacturers [adipicacid.net]

5. Monomethyl adipate CAS#: 627-91-8 [m.chemicalbook.com]

To cite this document: BenchChem. [Methyl potassium adipate CAS number 10525-19-6].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076828#methyl-potassium-adipate-cas-number-
10525-19-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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